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Compound of Interest

Compound Name: Dimethoxytin

CAS No.: 14794-99-1

Cat. No.: B085004

Get Quote

Executive Summary
This application note details the rigorous synthesis and utilization of Tin(II) methoxide (

) as a precursor for heterometallic alkoxides. These mixed-metal species (e.g., Sn-Al, Sn-Ti)
are critical single-source precursors for the Sol-Gel and Chemical Vapor Deposition (CVD) of
transparent conductive oxides (TCOs) and advanced ceramic materials.

Unlike Tin(IV) analogs, Tin(II) precursors possess a stereochemically active lone pair,

influencing both the geometry of the precursor and the electronic properties of the final oxide

(e.g., p-type conductivity in SnO). This guide addresses the primary challenge: overcoming the

polymeric insolubility of

to yield soluble, molecularly defined heterometallic species.

Safety & Handling (The Inert Imperative)
Tin(II) alkoxides are extremely air- and moisture-sensitive. Hydrolysis is rapid and irreversible,

leading to insoluble oxides/hydroxides (the "White Precipitate of Death"). Oxidation to Sn(IV) is

also a risk.
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Atmosphere: All manipulations must be performed under ultra-high purity Argon or Nitrogen

(< 0.5 ppm

) using Schlenk line or Glovebox techniques.

Solvents: Toluene, Benzene, and Methanol must be dried (e.g., over Na/Benzophenone or

) and degassed immediately prior to use.

Glassware: Oven-dried at 150°C for >4 hours and flame-dried under vacuum.

Mechanistic Insight: The "Dissolution" Driver
exists as an infinite coordination polymer in the solid state, which renders it insoluble in most
organic solvents. The synthesis of heterometallic species relies on a Lewis Acid-Base reaction
where a soluble metal alkoxide (the Lewis Acid, e.g.,

) attacks the basic oxygen atoms of the depolymerizing

.
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Figure 1: The "Dissolution" mechanism. The insoluble tin polymer is broken down by the

soluble aluminum species to form a soluble mixed-metal complex.

Experimental Protocols
Protocol A: High-Purity Synthesis of Tin(II) Methoxide
Rationale: Commercial

is often partially hydrolyzed. In-situ preparation ensures reactivity.

Reagents:
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Anhydrous

(18.96 g, 0.10 mol)

Triethylamine (

) (Dried, 22.2 g, 0.22 mol)

Anhydrous Methanol (150 mL)

Step-by-Step:

Dissolution: In a 500 mL Schlenk flask, dissolve

in 100 mL of anhydrous methanol. The solution may be slightly cloudy; filtration via cannula
is recommended if significant insolubles persist.

Precipitation: Add

dropwise to the stirring solution at room temperature. A voluminous white precipitate of

forms immediately.

Chemistry:

Purification: The byproduct

is soluble in methanol.

Allow the precipitate to settle.

Cannula-filter the supernatant (containing the amine salt).

Wash the solid

three times with 50 mL aliquots of fresh anhydrous methanol.

Drying: Dry the white powder under dynamic vacuum (

Torr) for 6 hours at room temperature.
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Validation: The product should be a free-flowing, snow-white powder. Any yellowing indicates

oxidation.

Protocol B: Synthesis of Tin(II)
Bis(tetraisopropoxyaluminate)
Target Species:

Rationale: This protocol demonstrates the solubilization of Sn(II) by Aluminum Isopropoxide.

Reagents:

Freshly prepared

(1.81 g, 10 mmol)

Aluminum Isopropoxide (

) (4.08 g, 20 mmol)

Anhydrous Toluene (60 mL)

Step-by-Step:

Suspension: Charge a 100 mL Schlenk flask with

and toluene. The tin methoxide will remain as a suspension (it does not dissolve).

Addition: Add the solid

directly to the suspension against a counter-flow of Argon.

Reaction (The Critical Step):

Attach a reflux condenser.

Heat the mixture to reflux (~110°C) with vigorous magnetic stirring.

Observation: Over 1–3 hours, the white suspension will gradually clarify as the

heterometallic complex forms and dissolves.
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Completion: Continue reflux for 1 hour after the solution becomes clear to ensure complete

reaction. The final solution should be colorless to pale yellow.

Isolation: Remove volatiles (Toluene) under vacuum. The product acts as a viscous oil or

low-melting solid.

Purification: Recrystallization from n-hexane at -20°C (if solid) or distillation under high

vacuum (if volatile, though these species often decompose before distilling).

Data Analysis & Characterization
The formation of the heterometallic species is best confirmed by

NMR and Solubility Tests.
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Technique Parameter Expected Result Interpretation

Solubility Toluene/Benzene High

Precursor

is insoluble. Product is

soluble.[1][2][3][4][5]

This is the primary

"quick check."

NMR

Chemical Shift (

)
-100 to -400 ppm

Sn(II) shifts are highly

sensitive to

coordination. A sharp

singlet indicates a

discrete molecular

species, distinct from

broad polymeric

signals.

NMR Geometry
Tetrahedral (

)

Shift around +60 to

+80 ppm confirms

Aluminum is in a

tetrahedral

environment, bridging

to Tin.

Visual Appearance Clear Solution

Turbidity indicates

unreacted starting

material or hydrolysis.

Self-Validating Check: If the solution remains cloudy after 4 hours of reflux:

The

may be oxidized (SnO2 is inert).

Moisture ingress has occurred (Sn(OH)2 is inert). Action: Filter the solution. If the filtrate

contains Tin (check by hydrolyzing a drop—white ppt), the reaction worked partially. If not,

start over with fresher reagents.
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Application & Workflow Diagram
This precursor is used to deposit Tin-doped Aluminum Oxide or mixed-metal phases.
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Figure 2: Complete workflow from raw chloride salt to functional oxide material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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